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Compound of Interest

Compound Name: Dimethyl allylmalonate

CAS No.: 40637-56-7

Cat. No.: B109623

Get Quote

CAS Number: 40637-56-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dimethyl allylmalonate, a

valuable reagent in organic synthesis. It covers its chemical and physical properties, detailed

synthesis protocols, key reactions, and applications, with a focus on its role in the development

of complex molecules and active pharmaceutical ingredients (APIs).

Chemical and Physical Properties
Dimethyl allylmalonate is a colorless to light yellow liquid.[1] It is a diester derivative of

malonic acid, featuring both a reactive methylene group and a terminal allyl group, which

makes it a versatile building block in organic synthesis.[2]

Table 1: Physicochemical Properties of Dimethyl Allylmalonate
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Property Value Source

CAS Number 40637-56-7 [1][3][4][5]

Molecular Formula C₈H₁₂O₄ [3][5][6]

Molecular Weight 172.18 g/mol [3][4][5][6]

Appearance
Colorless to Light yellow clear

liquid
[1]

Purity >98.0% (GC) [1]

Density 1.071 g/mL at 25 °C [2][4]

Boiling Point 207 °C at 771 mmHg [2][4]

Melting Point < -80 °C [3][7][8]

Refractive Index (n20/D) 1.435 [2][4]

Flash Point 93 °C (199.4 °F) - closed cup [4]

Solubility

Slightly soluble in water,

soluble in organic solvents like

alcohol and ether.

[9]

InChI Key
VZNFVLWVVHHMBG-

UHFFFAOYSA-N
[2][4][6]

SMILES COC(=O)C(CC=C)C(=O)OC [2][4][6]

Synthesis of Dimethyl Allylmalonate
The most common method for synthesizing Dimethyl allylmalonate is the alkylation of

dimethyl malonate with an allyl halide, such as allyl bromide. This reaction proceeds via the

formation of a resonance-stabilized enolate from dimethyl malonate in the presence of a base.

Experimental Protocol: Alkylation of Dimethyl Malonate
This protocol is adapted from procedures for similar malonic ester alkylations.[9][10]

Materials:
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Dimethyl malonate

Allyl bromide

Sodium hydride (NaH, 60% dispersion in mineral oil) or another suitable base (e.g.,

potassium carbonate)

Anhydrous N,N-Dimethylformamide (DMF) or anhydrous acetonitrile

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Three-necked round-bottom flask

Magnetic stirrer and stir bar

Condenser

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon)

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: A dry 250 mL three-necked round-bottom flask equipped with a magnetic stir

bar, a condenser, and a dropping funnel under an inert atmosphere is charged with a 60%
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dispersion of sodium hydride in mineral oil. The sodium hydride is washed with anhydrous

hexanes to remove the mineral oil, and the hexanes are carefully decanted. Anhydrous DMF

is then added to the flask.

Formation of the Enolate: The suspension is cooled to 0 °C in an ice bath. Dimethyl

malonate is added dropwise to the stirred suspension, ensuring the temperature remains

below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for 30 minutes. The cessation of hydrogen gas evolution indicates

the formation of the sodium enolate of dimethyl malonate.

Alkylation: The reaction mixture is cooled again to 0 °C, and allyl bromide is added dropwise.

After the addition, the reaction mixture is allowed to warm to room temperature and then

heated to 50 °C for 3 hours.

Work-up: The reaction mixture is cooled to room temperature and cautiously quenched by

the slow addition of saturated aqueous ammonium chloride solution. The aqueous layer is

extracted with diethyl ether. The combined organic layers are washed with deionized water

and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator. The resulting crude oil

is purified by vacuum distillation to afford Dimethyl allylmalonate as a colorless liquid.

Diagram 1: Synthesis of Dimethyl Allylmalonate
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Caption: General workflow for the synthesis of Dimethyl allylmalonate.

Key Reactions and Applications
Dimethyl allylmalonate is a versatile intermediate for the synthesis of a wide range of

compounds, owing to the reactivity of its ester and allyl functionalities.[2] It is particularly

valuable in the pharmaceutical industry for the synthesis of barbiturates, anti-inflammatory

drugs, and anti-cancer agents.[4][11]

Reactions at the Methylene Position
The acidic proton of the dicarbonyl moiety allows for further alkylation or condensation

reactions.

Knoevenagel Condensation: Reaction with aldehydes or ketones in the presence of a base

to form α,β-unsaturated esters.

Michael Addition: The enolate can act as a nucleophile in conjugate additions to α,β-

unsaturated carbonyl compounds.

Reactions of the Allyl Group
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The double bond of the allyl group can undergo various addition and rearrangement reactions.

Ozonolysis: Cleavage of the double bond to yield aldehydes or carboxylic acids.

Metathesis: Ring-closing metathesis is a powerful tool for the synthesis of cyclic compounds.

Palladium-Catalyzed Reactions: The allyl group can participate in various palladium-

catalyzed cross-coupling and allylic substitution reactions.

Diagram 2: Key Reactions of Dimethyl Allylmalonate

Reactions at the Methylene Group Reactions of the Allyl Group

Dimethyl Allylmalonate

Knoevenagel Condensation
(with Aldehyde/Ketone)

Michael Addition
(with α,β-Unsaturated Carbonyl) Ozonolysis Ring-Closing Metathesis Pd-Catalyzed Reactions

Click to download full resolution via product page

Caption: Overview of the reactivity of Dimethyl allylmalonate.

Safety and Handling
Dimethyl allylmalonate is a combustible liquid and should be handled with appropriate safety

precautions.[1]

Table 2: Safety Information for Dimethyl Allylmalonate
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Hazard Statement Precautionary Statement Source

H227: Combustible liquid

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.

[1]

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[12]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[12]

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[12]

Storage: Store in a cool, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[8][13]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and respiratory protection.[8]

Conclusion
Dimethyl allylmalonate is a highly versatile and valuable building block in organic synthesis.

Its dual functionality allows for a wide range of chemical transformations, making it an important

intermediate in the synthesis of complex organic molecules, including pharmaceuticals. A

thorough understanding of its properties, synthesis, and reactivity is crucial for its effective

utilization in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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